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Compound of Interest

Compound Name: 6-lodopyridin-3-ol

Cat. No.: B023836

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-lodopyridin-3-ol
(CAS No. 129034-38-4), a halogenated pyridine derivative increasingly utilized in synthetic and
medicinal chemistry. Adherence to these protocols is crucial to ensure personnel safety and
maintain experimental integrity.

Compound Identification and Properties

6-lodopyridin-3-ol, with the synonym 6-iodo-3-pyridinol, is a solid, off-white powder.[1] Its
fundamental properties are summarized below for quick reference.
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Property Value

Molecular Formula CsH4INO

Molecular Weight 221.00 g/mol

Melting Point 149-151 °C

Boiling Point 399.7 £ 27.0 °C at 760 mmHg
Density 2.142 g/lcm3[1]

Appearance Solid, Off-white powder[1]
Purity Typically 296%

Storage Temperature

4°C, protect from light, stored under nitrogen

Hazard Identification and GHS Classification

6-lodopyridin-3-ol is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard statements:

GHS Classification = Hazard Statement Pictogram Signal Word
Acute Toxicity, Oral H302: Harmful if GHSO07 (Exclamation )
Warning
(Category 4) swallowed Mark)
Skin ) )
] o H315: Causes skin GHSO07 (Exclamation ]
Corrosion/Irritation o Warning
irritation Mark)
(Category 2)
Serious Eye ) .
o H319: Causes serious  GHSO07 (Exclamation )
Damage/Eye Irritation o Warning
eye irritation Mark)
(Category 2A)
Specific Target Organ
Toxicity — Single )
H335: May cause GHSO07 (Exclamation ]
Exposure (Category , o Warning
) respiratory irritation Mark)
3), Respiratory
System
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 6-lodopyridin-3-ol to minimize exposure risk.

Required Personal Protective Equipment

Lab Coat

Body Protection (Flame-retardant recommended)

Hand Protection Gloves
p-| (Nitrile or Neoprene)

Researcher

—> Safety Goggles
(Chemical splash proof)

Respiratory Protection

Respiratory Protection
(Use in fume hood or with respirator)

Click to download full resolution via product page
Figure 1: Recommended Personal Protective Equipment for handling 6-lodopyridin-3-ol.

Safe Handling and Experimental Protocol

Due to its hazardous nature, 6-lodopyridin-3-ol must be handled with care in a controlled
laboratory environment. The following is a detailed protocol for handling this compound during
a typical organic synthesis experiment.

4.1. General Handling Precautions
o Work in a well-ventilated area, preferably within a certified chemical fume hood.

» Avoid inhalation of dust and vapors.
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Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Store in a cool, dry place away from incompatible materials and ignition sources.
4.2. Detailed Experimental Protocol: A Representative Suzuki Coupling Reaction

This protocol is adapted from a standard cross-coupling procedure and illustrates the safe
handling of 6-lodopyridin-3-ol.

Objective: To perform a Suzuki coupling reaction using 6-lodopyridin-3-ol as a starting
material.

Materials:

6-lodopyridin-3-ol

 Arylboronic acid

 Palladium catalyst (e.g., Pd(PPhs)a)

e Base (e.g., K2CO3)

e Solvent (e.g., 1,4-dioxane/water mixture)

 Nitrogen or Argon gas supply

o Standard laboratory glassware (round-bottom flask, condenser, etc.)

e Magnetic stirrer and heating mantle

Procedure:
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Inert Atmosphere Setup: Assemble the reaction glassware and purge with an inert gas
(Nitrogen or Argon) to remove oxygen and moisture. This is crucial as many organometallic
catalysts are air-sensitive.

Reagent Weighing and Addition:

o In the chemical fume hood, weigh the required amount of 6-lodopyridin-3-ol using a
clean spatula and weighing paper. Avoid creating dust.

o Transfer the solid to the reaction flask.
o Similarly, weigh and add the arylboronic acid, palladium catalyst, and base to the flask.

Solvent Addition: Add the degassed solvent mixture to the reaction flask via a cannula or
syringe.

Reaction Setup:

o Fit the flask with a reflux condenser under a continuous flow of inert gas.
o Place the flask in a heating mantle on a magnetic stirrer.

Reaction Execution:

o Begin stirring and gently heat the mixture to the desired reaction temperature (e.g., 80-100
°C).

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-
MS).

Work-up and Product Isolation:
o Once the reaction is complete, cool the mixture to room temperature.
o Quench the reaction by adding water.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate). Perform the
extraction in a separatory funnel, ensuring it is vented frequently.
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o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure using a rotary evaporator.

o Purify the crude product by column chromatography.
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Experimental Workflow for Suzuki Coupling

Establish Inert Atmosphere

:

Weigh and Add Reagents
(6-lodopyridin-3-ol, Boronic Acid, Catalyst, Base)

:

Add Degassed Solvent

:

Assemble Reaction Apparatus

:

Heat and Stir Reaction Mixture

:

Monitor Reaction Progress

:

Reaction Work-up and Extraction

:

Purify Product

Click to download full resolution via product page

Figure 2: A generalized workflow for a Suzuki coupling reaction involving 6-lodopyridin-3-ol.
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First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately:

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Remove contaminated clothing. Wash the
) affected area with plenty of soap and water for
Skin Contact . . L
at least 15 minutes. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.

Spill and Disposal Management

6.1. Spill Response

» Small Spills:
o Ensure the area is well-ventilated.
o Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.
o Place the spilled material into a sealed, labeled container for disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.
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e Large Spills:
o Evacuate the area.
o Contact your institution's environmental health and safety department.
6.2. Waste Disposal
» Dispose of 6-lodopyridin-3-ol and any contaminated materials as hazardous waste.

» Follow all federal, state, and local regulations for the disposal of halogenated organic
compounds.

e Do not dispose of down the drain or in regular trash.

Waste Disposal Logical Pathway

Generation of
6-lodopyridin-3-ol Waste

y

Segregate as
Halogenated Organic Waste

l

Place in a Labeled,
Sealed, and Compatible Container

l

Store in a Designated
Hazardous Waste Area

l

Dispose via Institutional
Hazardous Waste Program
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Figure 3: A logical pathway for the proper disposal of 6-lodopyridin-3-ol waste.
Toxicological and Reactivity Information
7.1. Toxicological Summary

While specific toxicological studies on 6-lodopyridin-3-ol are limited, the GHS classifications
indicate potential for acute oral toxicity and irritation to the skin, eyes, and respiratory system.
The toxicity of pyridine and its derivatives is well-documented, with potential effects on the liver
and nervous system with prolonged or high-level exposure.

7.2. Reactivity Profile

Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under combustion, may produce carbon oxides,
nitrogen oxides, and hydrogen iodide.

o Reactivity: The iodopyridine moiety is reactive in various cross-coupling reactions, such as
Suzuki, Sonogashira, and Buchwald-Hartwig amination. The hydroxyl group can undergo
typical reactions of phenols.

This guide is intended to provide comprehensive safety and handling information for 6-
lodopyridin-3-ol. It is imperative that all users of this compound are familiar with its hazards
and follow appropriate safety protocols. Always consult your institution's specific safety
guidelines and the most recent Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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